Cas no 1258621-88-3 (2-(4-Methylsulfonylphenyl)isonicotinic acid)
1258621-88-3 structure
Product Name:2-(4-Methylsulfonylphenyl)isonicotinic acid
CAS No:1258621-88-3
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD17079061
CID:2760923
PubChem ID:50999414
Update Time:2025-04-21
2-(4-Methylsulfonylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(Methanesulfonyl)phenyl]pyridine-4-carboxylic acid
- 2-(4-(Methylsulfonyl)phenyl)isonicotinic acid
- 2-(4-METHYLSULFONYLPHENYL)ISONICOTINIC ACID
- MFCD17079061
- 2-(4-Methylsulfonylphenyl)isonicotinic acid; 95%
- 1258621-88-3
- DTXSID50679508
- 2-(4-(Methylsulfonyl)phenyl)isonicotinicacid
- 2-(4-Methansulfonylphenyl)-isonicotinic acid
- 2-(4-Methylsulfonylphenyl)isonicotinic acid
-
- MDL: MFCD17079061
- Inchi: 1S/C13H11NO4S/c1-19(17,18)11-4-2-9(3-5-11)12-8-10(13(15)16)6-7-14-12/h2-8H,1H3,(H,15,16)
- InChI Key: DKZSQWPVJJCHHO-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(C2C=C(C(=O)O)C=CN=2)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 277.04087901Da
- Monoisotopic Mass: 277.04087901Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 92.7Ų
2-(4-Methylsulfonylphenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325119-1 g |
2-(4-Methylsulfonylphenyl)isonicotinic acid; 95% |
1258621-88-3 | 1 g |
€498.00 | 2023-07-19 | ||
| abcr | AB325119-5 g |
2-(4-Methylsulfonylphenyl)isonicotinic acid; 95% |
1258621-88-3 | 5 g |
€1,598.00 | 2023-07-19 | ||
| abcr | AB325119-1g |
2-(4-Methylsulfonylphenyl)isonicotinic acid, 95%; . |
1258621-88-3 | 95% | 1g |
€498.00 | 2025-04-21 | |
| abcr | AB325119-5g |
2-(4-Methylsulfonylphenyl)isonicotinic acid, 95%; . |
1258621-88-3 | 95% | 5g |
€1598.00 | 2025-04-21 | |
| Ambeed | A556777-1g |
2-(4-(Methylsulfonyl)phenyl)isonicotinic acid |
1258621-88-3 | 97% | 1g |
$364.0 | 2024-04-25 |
2-(4-Methylsulfonylphenyl)isonicotinic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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